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Compound of Interest

Compound Name: D-mannonate

Cat. No.: B1235394

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential safety and logistical information for handling D-
mannonate, a key intermediate in various biological pathways. By adhering to these protocols,
you can minimize risks and maintain a secure research environment.

Essential Safety Information at a Glance

While D-mannonate is not classified as a hazardous substance, adhering to standard
laboratory safety protocols is crucial. The primary risks associated with handling D-mannonate
in its solid form are mechanical eye irritation and inhalation of dust particles.
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Property

Data

Chemical Name

D-mannonate

Synonyms

D-mannonic acid

Molecular Formula

CeH1107~

Molecular Weight 195.15 g/mol [1]
Appearance White to off-white solid
Boiling Point 553.4°C at 760 mmHg|[2]
Flash Point 302.6°C[2]

Solubility Soluble in water

Hazard Class

Not classified as hazardous

Primary Routes of Entry

Inhalation (dust), Eye Contact

Occupational Exposure Limits

No specific limits established. General limits for

dust may apply.

Note: Some physical properties are for the closely related D-Mannonic acid.

Personal Protective Equipment (PPE) Protocol

The following personal protective equipment is mandatory when handling D-mannonate

powder to prevent potential irritation and ensure personal safety.
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Specifications & Best
PPE Category Item o——
ractices

) ) Should meet ANSI Z87.1
] Safety Glasses with Side ] ]
Eye Protection ) standards. Provides protection
Shields ]
from dust particles.

Inspect gloves for tears or

holes before use. Change

Hand Protection Nitrile Gloves ) ) )
gloves immediately if
contaminated.
] A standard lab coat is sufficient
Body Protection Laboratory Coat ]
to protect clothing from dust.
Recommended when handling
) ) ) ) large quantities or when there
Respiratory Protection N95 Respirator (or equivalent)

is a potential for significant

dust generation.

Operational Plan for Handling D-mannonate

A systematic approach to handling D-mannonate will minimize exposure and prevent
contamination.

Preparation and Weighing:

e Location: Conduct all handling of D-mannonate powder within a well-ventilated area. A fume
hood is recommended if handling large quantities.

o Surface Preparation: Ensure the weighing area is clean and free of drafts.

e Dispensing: Use a spatula or scoop to transfer the powder. Avoid creating dust clouds by
handling the material gently.

Solution Preparation:

e When dissolving D-mannonate, add the solid to the solvent slowly while stirring to prevent
splashing.
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o Clearly label all containers with the chemical name and concentration.

Post-Handling:

e Thoroughly clean all equipment and the work area after use.
¢ Wash hands with soap and water after removing gloves.

Disposal Plan

Proper disposal of D-mannonate and associated waste is essential for environmental safety
and regulatory compliance.

e Unused D-mannonate: As a non-hazardous substance, small quantities of D-mannonate
can typically be disposed of in the regular solid waste stream, in accordance with local
regulations.

o Contaminated Materials: Gloves, weigh boats, and other disposable materials contaminated
with D-mannonate should be placed in a sealed bag before being discarded in the regular
laboratory trash.

e Aqueous Solutions: Non-hazardous aqueous solutions of D-mannonate can generally be
disposed of down the drain with copious amounts of water, provided this is in compliance
with local wastewater regulations.

Spill and Emergency Response Plan

In the event of a spill, a prompt and appropriate response is critical.

Minor Spill (Small amount of solid):

o Alert Personnel: Inform others in the immediate area of the spill.
o Don PPE: Ensure you are wearing the appropriate personal protective equipment.
o Containment: If necessary, use absorbent pads to surround the spill area.

o Cleanup:
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o Gently sweep the solid material into a dustpan or onto a piece of paper. Avoid creating
dust.

o For any remaining residue, wet a paper towel with water and wipe the area clean.

» Disposal: Place all cleanup materials in a sealed bag and dispose of them in the regular
laboratory trash.

o Decontamination: Clean the spill area with soap and water.

First Aid:

o Eye Contact: If dust enters the eyes, immediately flush with copious amounts of water for at
least 15 minutes, lifting the upper and lower eyelids occasionally. Seek medical attention if
irritation persists.

o Skin Contact: While not a skin irritant, it is good practice to wash the affected area with soap
and water.

 Inhalation: If dust is inhaled, move the individual to fresh air. If breathing becomes difficult,
seek medical attention.

 Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek medical
attention if large amounts are ingested or if discomfort occurs.

D-mannonate Handling Workflow

The following diagram illustrates the standard workflow for safely handling D-mannonate in a
laboratory setting.
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Caption: Workflow for Safe Handling of D-mannonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling D-
mannonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1235394#personal-protective-equipment-for-
handling-d-mannonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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